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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B1630631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hazards and corrosive nature of
4-Ethylbenzenesulfonic acid. Intended for professionals in research and drug development,
this document synthesizes critical safety information, handling protocols, and toxicological data
to ensure safe laboratory practices.

Executive Summary

4-Ethylbenzenesulfonic acid is a corrosive organic compound that presents significant health
and safety risks. It is classified as a substance that causes severe skin burns and serious eye
damage.[1] Inhalation may also lead to chemical pneumonitis.[1][2] This guide outlines the
known hazards, provides recommendations for safe handling and storage, and details
experimental protocols for assessing its corrosive effects. While specific lethal dose
(LD50/LC50) values for 4-Ethylbenzenesulfonic acid are not readily available, data from
structurally related alkylbenzenesulfonic acids indicate moderate acute oral toxicity.

Hazard Identification and Classification

4-Ethylbenzenesulfonic acid is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) as a corrosive substance. The primary
hazards are associated with direct contact, which can lead to severe tissue damage.
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Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Source: PubChem[1]

Physicochemical Properties

Understanding the physical and chemical properties of 4-Ethylbenzenesulfonic acid is crucial
for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C8H1003S

Molecular Weight 186.23 g/mol

Appearance Solid

Density 1.229 g/mL at 25 °C

Flash Point >113 °C (>235.4 °F) - closed cup
Incompatibilities Strong oxidizing agents, strong bases

Source: ChemicalBook, Sigma-Aldrich

Toxicological Profile

Direct toxicological data such as LD50 and LC50 for 4-Ethylbenzenesulfonic acid is limited in
publicly available literature. However, data for other linear alkylbenzenesulfonic acids can
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provide an indication of the potential toxicity. For instance, C10-16-alkyl derivatives of
benzenesulfonic acid have shown moderate acute oral toxicity.

Table 3: Toxicological Data for Structurally Related Compounds

Compound Test Species Route Value

Benzenesulfonic
acid, C10-16- LD50 Rat Oral 775 mg/kg

alkyl derivs.

Benzenesulfonic
acid, C10-16- LD50 Rabbit Dermal 2000 mg/kg

alkyl derivs.

Benzenesulfonic
) Rat ca. 1470 mg/kg
acid, 4-C10-13- LD50 Oral
) (male/female) bw
sec-alkyl derivs.

Benzenesulfonic
acid, 4-C10-13- LD50 Rat Dermal > 2000 mg/kg bw

sec-alkyl derivs.

Source: Fisher Scientific, Echemi[3][4]

Inhalation of 4-Ethylbenzenesulfonic acid may cause chemical pneumonitis, an inflammation
of the lungs.[1][2]

Experimental Protocols for Hazard Assessment

The corrosive nature of 4-Ethylbenzenesulfonic acid is typically evaluated using standardized
tests, such as those outlined by the Organisation for Economic Co-operation and Development
(OECD).

Skin Corrosion Test (based on OECD Guideline 404)

This test determines the potential of a substance to cause irreversible skin damage.

Methodology:
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Test System: Typically, the test is conducted on the skin of albino rabbits.

Application: A small amount of the test substance (e.g., 0.5 mL of liquid or 500 mg of solid) is
applied to a small area of shaved skin.

Exposure: The substance is held in contact with the skin for a defined period, usually up to 4
hours.

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
regular intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

Evaluation: The severity of the skin reactions is scored. Corrosive substances are those that
cause full-thickness destruction of skin tissue.

Eye Irritation/Corrosion Test (based on OECD Guideline
405)

This test evaluates the potential of a substance to cause damage to the eyes.
Methodology:
Test System: The test is typically performed on the eyes of albino rabbits.

Application: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
corneal opacity, iris lesions, and conjunctival redness and swelling.

Evaluation: The severity of the ocular lesions is scored. Substances causing irreversible eye
damage are classified as corrosive.

Safe Handling and Emergency Procedures

Given its corrosive nature, strict safety protocols must be followed when handling 4-
Ethylbenzenesulfonic acid.
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Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling corrosive materials is provided below.

Personal Protective Equipment (PPE)

Chemical Safety Goggles &

Wears Faceshield
Chemical Resistant Gloves
‘ vvears (e.g., Butyl rubber, Neoprene)
Wears Corrosion-Resistant Lab Coat
or Apron
Uses

Use in a Fume Hood

(Respirator if ventilation is inadequate)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 4-Ethylbenzenesulfonic acid.

Storage

Store 4-Ethylbenzenesulfonic acid in a cool, dry, well-ventilated area away from incompatible
materials such as strong oxidizing agents and bases. The container should be tightly sealed.

Spill and Exposure Procedures
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A workflow for responding to spills and exposures is outlined below.

Exposure Occurs

Spill Response Exposure Response

Evacuate Immediate Area Skin Contact Eye Contact Inhalation
Y i
. Immediately Remove Immediately Flush Eyes with Water .
Wear Appropriate PPE Contaminated Clothing for at least 15 minutes Move to Fresh Air
Y Y Y Y
Contain Spill with Inert Material Rinse Skin with Plenty of Water . . . . .
(e.g., sand, vermiculite) for at least 15 minutes Seek Immediate Medical Attention Seek Medical Attention

v

Neutralize with a Weak Base
(e.g., sodium bicarbonate)

v
Seek Medical Attention

v

Collect Residue into a
Waste Container

v

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Emergency response workflow for spills and personnel exposure.

Conclusion
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4-Ethylbenzenesulfonic acid is a valuable reagent in various research and development
applications. However, its corrosive nature necessitates a thorough understanding of its
hazards and the implementation of stringent safety protocols. By adhering to the guidelines
outlined in this document, researchers and scientists can mitigate the risks associated with its
use and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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